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Compound of Interest

Compound Name: 4-Benzoylphenyl acrylate

Cat. No.: B1587257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of 4-Benzoylphenyl acrylate (CAS 22535-

49-5), a bifunctional molecule with significant applications in polymer chemistry and materials

science. This document consolidates its chemical and physical properties, synthesis protocols,

and key applications, with a focus on its role as a polymerizable photoinitiator. While its utility in

creating advanced materials such as hydrogels for biomedical applications is well-documented,

its direct interactions with biological signaling pathways remain an area for future investigation.

All quantitative data is presented in structured tables, and experimental methodologies are

detailed. Diagrams illustrating the synthesis workflow and hydrogel formation process are

provided in the DOT language for visualization.

Chemical and Physical Properties
4-Benzoylphenyl acrylate, also known by its IUPAC name (4-benzoylphenyl) prop-2-enoate,

is a solid organic compound with a unique molecular structure that combines a benzophenone

moiety with an acrylate group.[1] This dual functionality allows it to act as both a monomer and

a photoinitiator.[2]
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Property Value Reference(s)

CAS Number 22535-49-5 [3]

IUPAC Name
(4-benzoylphenyl) prop-2-

enoate
[2][4]

Synonyms

4-Acryloyloxybenzophenone,

4-Acryloxybenzophenone, p-

Acryloxybenzophenone

[3]

Molecular Formula C₁₆H₁₂O₃ [2][3][4]

Molecular Weight 252.26 g/mol [2][4]

Appearance White to off-white powder/solid [5]

Melting Point 48.5 °C [6][7]

Boiling Point 407.0 ± 24.0 °C at 760 mmHg [2][6]

Density 1.163 ± 0.06 g/cm³ [2][6]

Flash Point 181.4 °C [5][6]

SMILES
C=CC(=O)OC1=CC=C(C=C1)

C(=O)C2=CC=CC=C2
[4][8]

InChI Key
LTYBJDPMCPTGEE-

UHFFFAOYSA-N
[2][9]

Solubility
Soluble in common organic

solvents.
[1]

Storage
Store long-term at 2-8°C,

sealed in a dry environment.
[7][9][10]

Mechanism of Action: A Polymerizable
Photoinitiator
The primary function of 4-Benzoylphenyl acrylate is as a Type II photoinitiator.[11] The

benzophenone group within its structure is a chromophore that absorbs ultraviolet (UV) light,
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typically in the range of 250-400 nm.[11] Upon UV irradiation, the benzophenone moiety

transitions to an excited triplet state. This excited state can then abstract a hydrogen atom from

a suitable donor molecule (like an amine synergist or the polymer backbone itself) to generate

a pair of free radicals.

These highly reactive free radicals initiate the polymerization of the acrylate groups, both on

the same molecule and on adjacent monomers.[2] This process leads to the formation of a

crosslinked polymer network. A key advantage of 4-Benzoylphenyl acrylate is that it becomes

covalently bonded into the polymer matrix, which prevents its migration and leaching, leading

to more stable and biocompatible materials.[2]

Applications
The unique properties of 4-Benzoylphenyl acrylate make it a valuable component in various

advanced materials.

Hydrogels for Biomedical Applications
4-Benzoylphenyl acrylate is extensively used in the fabrication of hydrogels for tissue

engineering and drug delivery.[2][3] The ability to control the crosslinking process with light

allows for the precise creation of 3D scaffolds with specific mechanical properties and pore

structures, which can mimic the extracellular matrix and guide cell behavior.[3] In drug delivery

systems, its photo-responsive nature enables the development of "smart" hydrogels that can

release therapeutic agents on-demand when exposed to a light source.[2][3]

Smart Materials and Functional Coatings
The photo-responsive characteristics of this compound are harnessed in the development of

smart materials, such as sensors and actuators.[4] Materials incorporating 4-Benzoylphenyl
acrylate can change their optical or physical properties in response to light, enabling

applications in microfluidics and soft robotics.[4] It is also used to create functional coatings

with properties like anti-fogging and oil-repellency.[2]

Adhesives and Sealants
The functional groups on the 4-Benzoylphenyl acrylate molecule allow it to react with other

molecules, and its high viscosity makes it suitable for use as an adhesive or sealant.[7][10] The
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polymerization process, activated by UV light, can be used to cure these materials rapidly.

Biological Activity
While the primary applications of 4-Benzoylphenyl acrylate are in materials science, there is

limited evidence of its direct biological activity. One study noted that in Triton WR-1339-induced

hyperlipidemic rats, the compound exhibited lipid-lowering effects, with a 30% reduction in

serum triglycerides. The same study suggested that electron-withdrawing groups on the

benzoyl moiety enhance this activity. However, detailed investigations into the specific

biological signaling pathways affected by 4-Benzoylphenyl acrylate are currently lacking in

the scientific literature. Therefore, no signaling pathway diagram can be provided at this time.

Experimental Protocols
Synthesis of 4-Benzoylphenyl Acrylate
A common method for synthesizing 4-Benzoylphenyl acrylate is through the esterification of

4-hydroxybenzophenone with acryloyl chloride in the presence of a base like triethylamine to

neutralize the hydrochloric acid byproduct.[2]

Materials:

4-Hydroxybenzophenone

Acryloyl chloride

Triethylamine

Dichloromethane (DCM)

Water

Procedure:

In a flow reactor setup, prepare two separate solutions.

Syringe I: Dissolve 15 g of 4-hydroxybenzophenone and 22 g of triethylamine in 22 g of

water.
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Syringe II: Dissolve 3 g of acryloyl chloride in 20 g of dichloromethane.

Using syringe pumps, deliver the two solutions to a mixing device at controlled flow rates to

achieve a molar ratio of 4-hydroxybenzophenone:acryloyl chloride:triethylamine of

approximately 1:1.1:2.9.

The reaction mixture will separate into an aqueous and an organic phase in the collection

vessel.

The lower organic phase contains the product, 4-acryloxybenzophenone (4-Benzoylphenyl
acrylate).

Wash the organic layer with water to remove salts and residual triethylamine.

The final product can be purified by recrystallization or column chromatography.[2]
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Formation of a Hydrogel using 4-Benzoylphenyl Acrylate
This protocol provides a general methodology for creating a hydrogel using 4-Benzoylphenyl
acrylate as a polymerizable photoinitiator.

Materials:

Monomer (e.g., Acrylamide, Poly(ethylene glycol) diacrylate)

4-Benzoylphenyl acrylate (as a percentage of the monomer weight)

Solvent (e.g., distilled water, buffer solution)

UV light source (e.g., 365 nm)

Procedure:

Dissolve the chosen monomer and 4-Benzoylphenyl acrylate in the selected solvent to

create the precursor solution.

Pour the precursor solution into a mold of the desired shape (e.g., between two glass plates

with a spacer).

Expose the solution to a UV light source for a specific duration to initiate

photopolymerization. The exposure time will depend on the concentration of the

photoinitiator, the intensity of the UV source, and the desired crosslinking density.

After polymerization, the resulting hydrogel is formed.

Carefully remove the hydrogel from the mold.

Wash the hydrogel extensively with the solvent to remove any unreacted monomers or

photoinitiator.
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4-Benzoylphenyl acrylate is a versatile molecule with well-established applications in

materials science, primarily as a polymerizable photoinitiator. Its ability to be covalently

integrated into polymer networks makes it a superior choice for creating stable and functional

materials, particularly hydrogels for biomedical applications. While its role in materials

chemistry is clear, its direct biological effects and interactions with signaling pathways are not

well understood and represent a promising area for future research, especially given the

preliminary findings of its lipid-lowering effects. The detailed protocols and compiled data in this

guide serve as a valuable resource for researchers and developers working with this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1587257#cas-number-22535-49-5-properties-and-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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